1,3-Dimethyl-5-(methylsulfonyl)benzene

• CAS RN: 90534-51-3
• Molecular Formula: C9H12O2S
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 1,3-dimethyl-5-methylsulfonylbenzene
• InChI: InChI=1S/C9H12O2S/c1-7-4-8(2)6-9(5-7)12(3,10)11/h4-6H,1-3H3
• InChI Key: WFAZVYPWTNRENH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)(=O)C)C

Description

1,3-Dimethyl-5-(methylsulfonyl)benzene is a useful research compound. Its molecular formula is C9H12O2S and its molecular weight is 184.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Dimethyl-5-(methylsulfonyl)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Dimethyl-5-(methylsulfonyl)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirring slurry of 3.2 g (25.4 mmol) of Na2SO3 and 6.2 g (73.8 mmol) of NaHCO3 in 20 mL of H2O at 75° C. was added 5.0 g (24.4 mmol) of 3,5-dimethylbenzene-1-sulfonyl chloride in several portions. After 2 h at 75° C., 3.5 g (37.0 mmol) of chloroacetic acid was added in portions followed by 1.5 g (37.5 mmol) of NaOH in 3 mL of H2O. The mixture was stirred at 135° C. for 13 h, and 3 N HCl was added to a pH=1. A colorless precipitate formed, and the mixture was filtered through a Buchner funnel to provide 3.8 g of 1,3-dimethyl-5-(methylsulfonyl)benzene in 84% yield.